Cas no 824984-05-6 (2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester)

2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester structure
824984-05-6 structure
Product Name:2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
CAS No:824984-05-6
MF:C14H15NO3
MW:245.273803949356
CID:689441
PubChem ID:71418260
Update Time:2025-04-19

2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxylic acid, 3-amino-4-(phenylmethyl)-, ethyl ester
    • ethyl 3-amino-4-benzylfuran-2-carboxylate
    • 824984-05-6
    • DTXSID80837578
    • Inchi: 1S/C14H15NO3/c1-2-17-14(16)13-12(15)11(9-18-13)8-10-6-4-3-5-7-10/h3-7,9H,2,8,15H2,1H3
    • InChI Key: NOHWVHKGTNTRON-UHFFFAOYSA-N
    • SMILES: O1C=C(C(=C1C(=O)OCC)N)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 245.10519334g/mol
  • Monoisotopic Mass: 245.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 65.5Ų
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD